[4-(4-Chlorophenyl)-1,3-thiazol-2-yl]methanamine

• IUPAC Name: [4-(4-chlorophenyl)-1,3-thiazol-2-yl]methanamine
• InChI: InChI=1S/C10H9ClN2S/c11-8-3-1-7(2-4-8)9-6-14-10(5-12)13-9/h1-4,6H,5,12H2
• InChI Key: DSXWLWCFGZLTAR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CSC(=N2)CN)Cl
• Molecular Formula: C10H9ClN2S
• Molecular Weight: 224.71 g/mol
• CAS No.: 643723-42-6

Description

“[4-(4-Chlorophenyl)-1,3-thiazol-2-yl]methanamine” is a chemical compound with the CAS Number: 643723-42-6. It has a molecular weight of 224.71. The compound is in powder form and is stored at room temperature.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a five-membered thiazole ring attached to a chlorophenyl group and a methanamine group. The InChI code for this compound is 1S/C10H9ClN2S/c11-8-3-1-7(2-4-8)9-6-14-10(5-12)13-9/h1-4,6H,5,12H2.

Physical and Chemical Properties Analysis

“this compound” is a powder that is stored at room temperature.

Scientific Research Applications

• Synthesis and Characterization :

  • The compound 4-(2-Chlorophenyl)-1, 6-dihydro-1, 3, 9-trimethylimidazo[1, 2-a]pyrazolo[4, 3-f] [1, 4]diazepine-9-14C, a related compound, was synthesized using acetyl-1-14C chloride, indicating the potential for creating radioactively labeled compounds for various research applications (Hicks et al., 1984).

• Molecular Docking and Quantum Chemical Calculations :

  • In 2020, Viji et al. performed molecular docking and quantum chemical calculations on a similar compound, 4-methoxy-{2-[3-(4-chlorophenyl)-5-(4-(propane-2-yl) phenyl)-4, 5-dihydro-1H-pyrazol-1-yl]- 1, 3-thiazol-4-yl}phenol. This suggests the use of these compounds in theoretical chemistry and computational modeling (Viji et al., 2020).

• Biological Activity Analysis :

  • A study conducted by Viji et al. in 2020 on 2-[3-(4-chlorophenyl)-5-(4-(propane-2-yl) phenyl-4,5-dihydro-1H-pyrazol-1-yl]-4-(4-methoxyphenyl)-1,3-thiazol explored its biological functions like antimicrobial activity. Molecular docking was used to identify interactions with different proteins, indicating potential for drug discovery and biochemical research (Viji et al., 2020).

• Antimicrobial Evaluation :

  • Research by Kubba and Rahim in 2018 explored the antimicrobial activity of 2-amino-4-(4-chloro phenyl)-1,3-thiazole derivatives. These compounds showed moderate antibacterial and high antifungal activities, suggesting their potential in antimicrobial research (Kubba & Rahim, 2018).

Safety and Hazards

The safety information for “[4-(4-Chlorophenyl)-1,3-thiazol-2-yl]methanamine” indicates that it may be harmful if swallowed (H302), causes skin irritation (H315), causes serious eye damage (H318), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), not eating, drinking or smoking when using this product (P270), and wearing protective gloves/protective clothing/eye protection/face protection (P280).

Mechanism of Action

Target of Action

Thiazole derivatives, which include [4-(4-chlorophenyl)-1,3-thiazol-2-yl]methanamine, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

For instance, some thiazole derivatives have demonstrated cytotoxic activity on human tumor cell lines .

Biochemical Pathways

Thiazole derivatives have been associated with a variety of biological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

Thiazole derivatives have been associated with a variety of biological activities, suggesting that they may have multiple molecular and cellular effects .